2-{[4-amino-5-(4-ethoxyphenyl)-2-pyrimidinyl]thio}acetamide

• IUPAC Name: 2-[4-amino-5-(4-ethoxyphenyl)pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C14H16N4O2S/c1-2-20-10-5-3-9(4-6-10)11-7-17-14(18-13(11)16)21-8-12(15)19/h3-7H,2,8H2,1H3,(H2,15,19)(H2,16,17,18)
• InChI Key: OIPJGXPVCWZRFO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=CN=C(N=C2N)SCC(=O)N
• Molecular Formula: C14H16N4O2S
• Molecular Weight: 304.37 g/mol

Description

2-{[4-amino-5-(4-ethoxyphenyl)-2-pyrimidinyl]thio}acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thioacetamide derivative and has been synthesized using different methods.

Scientific Research Applications

2-{[4-amino-5-(4-ethoxyphenyl)-2-pyrimidinyl]thio}acetamide has been studied for its potential applications in various fields of scientific research. It has been shown to exhibit anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. It has also been studied for its antimicrobial activity against various bacterial strains, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to exhibit anti-inflammatory activity in vitro.

Mechanism of Action

The mechanism of action of 2-{[4-amino-5-(4-ethoxyphenyl)-2-pyrimidinyl]thio}acetamide is not fully understood. However, it has been suggested that the compound exerts its anticancer activity by inducing apoptosis, inhibiting cell proliferation, and inducing cell cycle arrest. It has also been suggested that the compound exerts its antimicrobial activity by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
2-{[4-amino-5-(4-ethoxyphenyl)-2-pyrimidinyl]thio}acetamide has been shown to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. It has also been shown to exhibit anti-inflammatory activity in vitro. Additionally, it has been shown to exhibit antimicrobial activity against various bacterial strains.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[4-amino-5-(4-ethoxyphenyl)-2-pyrimidinyl]thio}acetamide in lab experiments is its potential applications in various fields of scientific research. It has been shown to exhibit anticancer, antimicrobial, and anti-inflammatory activity, making it a promising compound for further study. However, one of the limitations of using this compound in lab experiments is its low solubility in water, which can affect its bioavailability.

Future Directions

There are several future directions for the study of 2-{[4-amino-5-(4-ethoxyphenyl)-2-pyrimidinyl]thio}acetamide. One direction is to further elucidate its mechanism of action and identify its molecular targets. Another direction is to investigate its potential applications in vivo and determine its pharmacokinetics and toxicity. Additionally, future studies could focus on developing more efficient synthesis methods for the compound and modifying its structure to improve its bioavailability and efficacy.
Conclusion:
In conclusion, 2-{[4-amino-5-(4-ethoxyphenyl)-2-pyrimidinyl]thio}acetamide is a promising compound for scientific research due to its potential applications in various fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further study of this compound could lead to the development of new drugs for the treatment of cancer, infectious diseases, and inflammatory disorders.

Synthesis Methods

The synthesis of 2-{[4-amino-5-(4-ethoxyphenyl)-2-pyrimidinyl]thio}acetamide has been reported using various methods. One of the methods involves the reaction of 4-ethoxyphenyl isothiocyanate with 2-amino-4,5-dicyanopyrimidine in the presence of sodium ethoxide. Another method involves the reaction of 2-amino-4,5-dicyanopyrimidine with 4-ethoxyphenyl isothiocyanate in the presence of triethylamine. The yield of the compound varies depending on the method used.